Cas no 2228393-32-4 (1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228393-32-4
• MF: C₉H₇ClO₃S
• MW: 230.668080568314
• CID: 5807697
• PubChem ID: 165662982
• Update Time: 2025-06-08

1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228393-32-4
• EN300-1993431

• Inchi： 1S/C9H7ClO3S/c10-5-1-7(14-4-5)9(8(12)13)2-6(11)3-9/h1,4H,2-3H2,(H,12,13)
• InChI Key： FGHHHNZHRHIGTP-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 229.9804429g/mol
• Monoisotopic Mass: 229.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(4-Chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228393-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorothiophene moiety and a cyclobutane ring with a ketone and carboxylic acid functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chlorothiophene moiety is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of this moiety in 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid suggests that the compound may have significant interactions with specific protein targets, making it a promising candidate for drug development. Recent studies have shown that compounds containing chlorothiophene groups exhibit potent anti-inflammatory and anti-cancer properties, which further highlights the potential of this compound.

The cyclobutane ring with a ketone and carboxylic acid functional group adds another layer of complexity to the molecule. The cyclobutane ring is known for its rigidity and conformational constraints, which can influence the compound's pharmacokinetic properties. The ketone group can participate in hydrogen bonding and other non-covalent interactions, while the carboxylic acid group can serve as a site for metabolic transformation or conjugation with other molecules. These features collectively contribute to the compound's overall bioavailability and efficacy.

In terms of its synthesis, 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 4-chlorothiophene with an appropriate cyclobutanone derivative, followed by carboxylation to introduce the carboxylic acid group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has been extensively studied in various in vitro and in vivo models. Preliminary studies have shown that the compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and cancer.

In the context of drug development, the pharmacokinetic properties of 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid are crucial for its success as a therapeutic agent. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate plasma half-life that allows for once-daily dosing regimens. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of inactive metabolites that are excreted via urine and feces.

To further evaluate its safety and efficacy, clinical trials are currently underway to assess the therapeutic potential of 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These results are promising and warrant further investigation in larger patient populations.

In conclusion, 1-(4-chlorothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228393-32-4) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for improving patient outcomes in various diseases.